Cas no 2172604-76-9 ({1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172604-76-9
• MF: C₁₃H₂₄N₄O
• MW: 252.355862617493
• CID: 5909774
• PubChem ID: 165602432
• Update Time: 2025-10-28

{1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172604-76-9
• EN300-1597111
• {[1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C13H24N4O/c1-14-10-12-13(8-9-18-2)17(16-15-12)11-6-4-3-5-7-11/h11,14H,3-10H2,1-2H3
• InChI Key： XKGJQUYFAPZPFS-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CNC)N=NN1C1CCCCC1

Computed Properties

• Exact Mass: 252.19501140g/mol
• Monoisotopic Mass: 252.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Additional information on {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172604-76-9)

{1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172604-76-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the cyclohexyl and methoxyethyl substituents, contribute to its distinct properties and potential utility in various medicinal contexts.

The synthesis of {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a powerful and versatile method for constructing 1,2,3-triazole rings. This reaction is widely used in click chemistry due to its high efficiency and selectivity. The cyclohexyl and methoxyethyl groups can be introduced through various synthetic routes, such as alkylation or substitution reactions, to achieve the desired molecular structure.

Recent studies have highlighted the potential of {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also shown potential as an antiviral agent. A recent study in Antiviral Research reported that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or cellular pathways.

The pharmacokinetic properties of {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have also been investigated. Preliminary studies suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

Toxicity studies on {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have shown that it is generally well-tolerated at therapeutic doses. In vitro cytotoxicity assays using human cell lines have demonstrated low toxicity levels, indicating that it may be safe for use in humans. However, comprehensive toxicity studies are ongoing to ensure its safety over long-term use.

The potential therapeutic applications of {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine extend beyond anti-inflammatory and antiviral uses. Recent research has explored its role in modulating other biological processes. For example, a study published in Bioorganic & Medicinal Chemistry Letters found that this compound can modulate G protein-coupled receptors (GPCRs), which are important targets for many drugs used to treat conditions such as cardiovascular diseases and neurological disorders.

In conclusion, {1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172604-76-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to optimize its properties and explore its full potential as a novel therapeutic agent.